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Compound of Interest

Compound Name: CYH33

Cat. No.: B606895 Get Quote

For researchers, scientists, and drug development professionals handling CYH33, a potent and

selective PI3Kα inhibitor, ensuring its proper disposal is a critical component of laboratory

safety and environmental responsibility.[1][2][3] While specific disposal instructions for CYH33
are not readily available, established protocols for the disposal of potent, cytotoxic, and

investigational new drugs provide a clear framework for safe handling and waste management.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department to ensure full compliance with local, state, and federal regulations before handling

or disposing of CYH33.[4][5]

Key Chemical and Safety Data for CYH33
CYH33, also known as Risovalisib, is a solid compound with the chemical formula

C₂₄H₂₉F₃N₈O₅S and a molecular weight of 598.6 g/mol .[1][2] It is intended for laboratory

research use only.[1] As an antineoplastic and cytotoxic drug, it is crucial to handle CYH33 with

appropriate personal protective equipment (PPE) and to be aware of its potential health

hazards.[4]
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Property Value Reference

CAS Number 1494684-28-4 [1][2]

Molecular Formula C₂₄H₂₉F₃N₈O₅S [1][2]

Molecular Weight 598.60 [2]

Appearance Solid [1]

Storage

Short term (days to weeks): 0 -

4°C; Long term (months to

years): -20°C

[2][6]

Recommended Disposal Protocol for CYH33
The following step-by-step protocol is based on general best practices for the disposal of

cytotoxic and investigational drugs.

Personnel Safety:

Always wear appropriate Personal Protective Equipment (PPE), including double

chemotherapy gloves, a lab coat, and safety glasses.[4]

All handling of CYH33, including preparation and disposal, should be conducted in a

designated area, such as a chemical fume hood or a biological safety cabinet, to minimize

exposure risk.

Waste Segregation and Collection:

Identify Waste Streams: Properly segregate waste contaminated with CYH33 from other

laboratory waste. Do not mix CYH33 waste with other chemical or biological waste unless

explicitly instructed to do so by your EHS department.[4]

Bulk Waste:

This includes any unused or expired CYH33, as well as solutions with concentrations of

the compound.
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Dispose of bulk CYH33 waste in a designated, leak-proof, and clearly labeled hazardous

waste container. These are often black RCRA (Resource Conservation and Recovery Act)

containers.[4] Contact your EHS office to obtain the correct containers.[4]

Trace Waste:

This category includes items with minimal contamination, such as empty vials, used

gloves, bench paper, and other disposable lab supplies that have come into contact with

CYH33.

Place trace-contaminated disposable items in a designated yellow chemotherapy waste

container.[4]

Sharps:

Needles and syringes contaminated with CYH33 must be disposed of in a puncture-

resistant sharps container specifically designated for chemotherapy waste.[7]

Do not recap needles.[4]

Container Management and Labeling:

All waste containers must be kept closed except when adding waste.[8]

Label all containers clearly with "Hazardous Waste," "Cytotoxic," and the specific chemical

name "CYH33."

Final Disposal:

Once a waste container is full, arrange for pickup by your institution's EHS department.[4]

The standard and recommended method for the final disposal of cytotoxic waste is

incineration by a licensed hazardous waste management vendor.[5][7]

Logical Workflow for CYH33 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of CYH33 waste.
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CYH33 Disposal Workflow
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Caption: Logical workflow for the safe disposal of CYH33.
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Disclaimer: This information is intended as a guide and is based on general best practices for

handling cytotoxic compounds. It is not a substitute for a formal risk assessment and

consultation with your institution's Environmental Health and Safety department. Always adhere

to the specific protocols and regulations established by your organization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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